Cas no 1805984-10-4 (3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805984-10-4
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4880066
• Update Time: 2025-11-05

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H9F2N3O2/c11-10(12)9-7(4-14)5(3-13)1-6(15-9)2-8(16)17/h1,10H,2,4,14H2,(H,16,17)
• InChI Key： AHFGBSLSJMAGBP-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C#N)C=C(CC(=O)O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -2.7
• Topological Polar Surface Area: 100

Additional information on 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid

Comprehensive Overview of 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805984-10-4)

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805984-10-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining aminomethyl, cyano, and difluoromethyl functional groups, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the acetic acid moiety further enhances its solubility and compatibility with biological systems.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid has surged, driven by their role in optimizing drug pharmacokinetics. Fluorine atoms are known to improve metabolic stability and bioavailability, making this compound a valuable scaffold for medicinal chemistry. Additionally, the cyano group offers opportunities for further functionalization, enabling the synthesis of diverse analogs. This adaptability aligns with current trends in fragment-based drug design and high-throughput screening, where modular compounds are highly sought after.

The synthesis of CAS No. 1805984-10-4 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include electrophilic substitution and nucleophilic addition, followed by protective group strategies to ensure regioselectivity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying the purity and structure of the final product. Given the complexity of its synthesis, this compound is typically produced in small batches for research purposes, catering to academic and industrial laboratories.

From an environmental perspective, 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid is designed to minimize ecological impact. Modern synthetic routes emphasize green chemistry principles, such as reducing solvent waste and employing catalytic processes. This focus resonates with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. Furthermore, the compound’s biodegradability profile is under investigation, addressing concerns about persistent organic pollutants.

In the context of drug discovery, this pyridine derivative has shown promise in preliminary studies targeting inflammatory pathways and neurological disorders. Its ability to interact with enzyme active sites and protein surfaces makes it a candidate for lead optimization. Researchers are also exploring its potential in crop protection, where fluorinated compounds often exhibit enhanced pesticidal activity. These dual applications highlight the interdisciplinary relevance of CAS No. 1805984-10-4.

For those sourcing 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) and detailed safety data sheets (SDS) to ensure compliance with regulatory standards. Storage recommendations typically include protection from moisture and light, underscoring the compound’s sensitivity to environmental factors. As interest in custom synthesis and bulk-scale production grows, transparency in sourcing and handling remains a key consideration for buyers.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1805984-10-4, particularly in precision medicine and material science. Its structural features may inspire innovations in bioconjugation and smart materials, areas gaining traction in both academic and industrial research. By aligning with cutting-edge trends like AI-driven molecular design, this compound exemplifies the synergy between traditional chemistry and modern technology.